molecular formula C23H25N5O8 B6525709 4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid) CAS No. 1135017-81-0

4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid)

Cat. No. B6525709
CAS RN: 1135017-81-0
M. Wt: 499.5 g/mol
InChI Key: STEPSCGKPPAQGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid) is a quinazoline derivative that has been studied for its potential therapeutic properties. It is a small molecule that can be synthesized in the laboratory and has been found to have a number of different effects on the body.

Scientific Research Applications

4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid) has been studied for its potential therapeutic properties in a number of different areas. It has been studied for its potential anti-cancer properties, as well as its potential to inhibit the growth of certain bacteria and fungi. It has also been studied for its potential to act as an anti-inflammatory and anti-oxidant agent. In addition, it has also been studied for its potential to act as an anti-viral agent and to act as a modulator of the immune system.

Mechanism of Action

The exact mechanism of action of 4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid) is not yet fully understood. However, it is believed to act by targeting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It is also believed to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines. Additionally, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid) has been found to have a number of different biochemical and physiological effects. It has been found to inhibit the growth of certain types of cancer cells, as well as to inhibit the growth of certain types of bacteria and fungi. It has also been found to act as an anti-inflammatory agent, to act as an antioxidant, and to modulate the immune system. In addition, it has been found to have an effect on the metabolism of lipids and carbohydrates.

Advantages and Limitations for Lab Experiments

The use of 4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid) in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is a small molecule, which makes it easy to synthesize and work with in the laboratory. Additionally, it is relatively inexpensive and can be readily obtained from a number of different sources. The main limitation is that its mechanism of action is not yet fully understood, which can make it difficult to predict the results of a particular experiment.

Future Directions

There are a number of potential future directions for the use of 4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid). One potential direction is to further investigate its potential therapeutic properties, such as its potential anti-cancer and anti-inflammatory properties. Additionally, further research could be conducted on its potential to modulate the immune system and its potential to act as an antioxidant. Finally, further research could be conducted on its potential to act as an anti-viral agent.

Synthesis Methods

4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid) can be synthesized in the laboratory using several different methods. The most common method is the Suzuki reaction, which involves the reaction of a halogenated quinazoline derivative with boronic acid in the presence of a palladium catalyst. This reaction yields the desired product in high yields with high purity. Other methods for the synthesis of 4-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline; bis(oxalic acid) include the Ullmann reaction, the Buchwald-Hartwig reaction, and the Stille reaction.

properties

IUPAC Name

4-(4-ethylpiperazin-1-yl)-2-pyridin-3-ylquinazoline;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N5.2C2H2O4/c1-2-23-10-12-24(13-11-23)19-16-7-3-4-8-17(16)21-18(22-19)15-6-5-9-20-14-15;2*3-1(4)2(5)6/h3-9,14H,2,10-13H2,1H3;2*(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STEPSCGKPPAQGK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)C2=NC(=NC3=CC=CC=C32)C4=CN=CC=C4.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25N5O8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

499.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Ethylpiperazin-1-yl)-2-(pyridin-3-yl)quinazoline dioxalate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.